Cas no 2649035-91-4 (methyl 4-(1-isocyanatocyclopropyl)-1-methyl-1H-pyrazole-3-carboxylate)

• Product Name: methyl 4-(1-isocyanatocyclopropyl)-1-methyl-1H-pyrazole-3-carboxylate
• CAS No: 2649035-91-4
• MF: C₁₀H₁₁N₃O₃
• MW: 221.212641954422
• CID: 5902773
• PubChem ID: 165690798
• Update Time: 2025-05-21

methyl 4-(1-isocyanatocyclopropyl)-1-methyl-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 4-(1-isocyanatocyclopropyl)-1-methyl-1H-pyrazole-3-carboxylate
• 2649035-91-4
• EN300-1999919

• Inchi： 1S/C10H11N3O3/c1-13-5-7(8(12-13)9(15)16-2)10(3-4-10)11-6-14/h5H,3-4H2,1-2H3
• InChI Key： HZSHESNAJWTTJI-UHFFFAOYSA-N
• SMILES： O(C)C(C1C(=CN(C)N=1)C1(CC1)N=C=O)=O

Computed Properties

• Exact Mass: 221.08004122g/mol
• Monoisotopic Mass: 221.08004122g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 73.6Ų

Additional information on methyl 4-(1-isocyanatocyclopropyl)-1-methyl-1H-pyrazole-3-carboxylate

Research Briefing on Methyl 4-(1-Isocyanatocyclopropyl)-1-methyl-1H-pyrazole-3-carboxylate (CAS: 2649035-91-4)

Methyl 4-(1-isocyanatocyclopropyl)-1-methyl-1H-pyrazole-3-carboxylate (CAS: 2649035-91-4) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique isocyanate functional group and pyrazole-carboxylate backbone, serves as a versatile intermediate in the synthesis of novel bioactive molecules. Recent studies have explored its potential applications in drug discovery, particularly in the development of targeted therapies for inflammatory diseases and cancer.

The compound's structural features, including the cyclopropyl isocyanate moiety, make it a valuable building block for the design of covalent inhibitors. Covalent inhibitors are increasingly recognized for their ability to achieve high selectivity and prolonged pharmacodynamic effects by forming irreversible bonds with target proteins. Recent research has demonstrated the utility of methyl 4-(1-isocyanatocyclopropyl)-1-methyl-1H-pyrazole-3-carboxylate in the synthesis of covalent inhibitors targeting kinases and other enzymes involved in disease pathways.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers utilized this compound to develop a series of covalent inhibitors targeting Bruton's tyrosine kinase (BTK), a key player in B-cell signaling pathways. The study reported that derivatives of methyl 4-(1-isocyanatocyclopropyl)-1-methyl-1H-pyrazole-3-carboxylate exhibited potent inhibitory activity against BTK, with IC50 values in the low nanomolar range. These findings highlight the compound's potential as a scaffold for the development of next-generation BTK inhibitors for treating autoimmune disorders and hematologic malignancies.

Another area of interest is the compound's role in PROTAC (Proteolysis Targeting Chimeras) technology. PROTACs are bifunctional molecules that recruit E3 ubiquitin ligases to degrade target proteins. Methyl 4-(1-isocyanatocyclopropyl)-1-methyl-1H-pyrazole-3-carboxylate has been employed as a linker in PROTAC design, leveraging its isocyanate group to form stable urethane linkages with hydroxyl-containing warheads. A recent preprint on bioRxiv detailed the successful application of this compound in the synthesis of PROTACs targeting the androgen receptor, demonstrating its utility in advancing targeted protein degradation strategies.

Despite its promising applications, challenges remain in the optimization of methyl 4-(1-isocyanatocyclopropyl)-1-methyl-1H-pyrazole-3-carboxylate-based compounds. Issues such as off-target reactivity and metabolic stability need to be addressed through further structural modifications and pharmacokinetic studies. Ongoing research aims to refine the compound's properties to enhance its therapeutic potential while minimizing adverse effects.

In conclusion, methyl 4-(1-isocyanatocyclopropyl)-1-methyl-1H-pyrazole-3-carboxylate (CAS: 2649035-91-4) represents a valuable tool in modern drug discovery, with applications ranging from covalent inhibitor design to PROTAC development. Continued exploration of its chemistry and biological activities is expected to yield innovative therapeutic agents for a variety of diseases.